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Compound of Interest

Compound Name: 3-(Bromomethyl)benzonitrile

Cat. No.: B105621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
(Bromomethyl)benzonitrile, a key intermediate in the synthesis of various pharmaceutical

compounds. This document outlines its melting and boiling points, supported by standard

experimental protocols for their determination.

Core Physicochemical Data
The physical properties of 3-(Bromomethyl)benzonitrile (CAS No. 28188-41-2) are critical for

its handling, reaction setup, and purification. The following table summarizes its key

quantitative data.
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Property Value Source(s)

Chemical Identifiers

CAS Number 28188-41-2 [1][2][3][4][5][6][7]

Molecular Formula C₈H₆BrN [2][3][4]

Molecular Weight 196.04 g/mol [1][4][5][8]

Synonyms
α-Bromo-m-tolunitrile, 3-

Cyanobenzyl bromide
[1][4][7]

Physical Properties

Melting Point 90 - 96.5 °C [1][2][3][5][6]

93 - 96 °C [1][5][6]

90 - 93 °C [2]

90.5 - 96.5 °C [3]

97 °C [9]

Boiling Point 130 °C at 4 torr [2][9]

Appearance
White to cream crystals or

powder
[3]

Experimental Protocols
The following sections detail the standard laboratory methodologies for determining the melting

and boiling points of a solid organic compound like 3-(Bromomethyl)benzonitrile.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.[1][10] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities tend to depress and

broaden the melting range.[1][10] The capillary method is the most common technique for this

determination.[3][7]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar digital device) or a Thiele tube setup.[1]

Glass capillary tubes (sealed at one end).[1]

Mortar and pestle.

Thermometer (calibrated).

Heating medium (mineral oil or silicone oil for Thiele tube).[3][6]

Procedure:

Sample Preparation: Ensure the 3-(Bromomethyl)benzonitrile sample is completely dry

and finely powdered.[3][11] If necessary, crush the crystals using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, loading it to a height of 2-3 mm.[5][11] Invert the tube and tap it gently on a hard

surface to compact the sample at the sealed end.[5][11]

Initial Rapid Determination (Optional): To save time, a preliminary determination can be

performed by heating the sample rapidly to find an approximate melting point.[1][10] A fresh

sample must be used for the accurate determination.

Accurate Determination:

Using a Melting Point Apparatus: Place the capillary tube into the apparatus.[3] Heat the

block until the temperature is about 15°C below the expected melting point.[5] Then,

reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between the

sample, heating block, and thermometer.[5][10]

Using a Thiele Tube: Attach the capillary tube to a thermometer using a rubber band,

aligning the sample with the thermometer bulb.[1][4] Immerse this assembly in the Thiele

tube's oil bath, ensuring the rubber band is above the oil level.[1] Gently heat the side arm

of the Thiele tube with a small flame to induce convection currents that ensure uniform

heating.[1][4]
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Observation and Recording: Record the temperature at which the first drop of liquid appears

(onset of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting).[1][4][11] This range is the melting point.

Boiling Point Determination (Thiele Tube Micro Method)
For determining the boiling point of small quantities of a substance, or when the boiling point is

high and requires reduced pressure, the micro boiling point method using a Thiele tube is

suitable.

Apparatus:

Thiele tube.

Small test tube (fusion tube).

Capillary tube (sealed at one end).

Thermometer.

Heating medium (e.g., mineral oil).

Procedure:

Sample Preparation: Place a small amount (less than 1 mL) of the liquid sample into the

small test tube.[2]

Assembly: Place a capillary tube, with its sealed end pointing up, into the sample in the test

tube.[2][9]

Apparatus Setup: Attach the test tube to a thermometer with a rubber band and place the

entire assembly into the Thiele tube filled with oil.[2][9] The sample should be positioned

near the middle of the oil bath for even heating.[2]

Heating: Gently and continuously heat the side arm of the Thiele tube.[2] As the temperature

rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.
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Observation: Continue heating until a vigorous and continuous stream of bubbles emerges

from the open end of the capillary tube.[2] This indicates that the vapor pressure of the

sample has overcome the atmospheric pressure.

Recording the Boiling Point: Remove the heat source and allow the apparatus to cool slowly.

[2] The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube.[2][9][12] This is the point where the external pressure

equals the vapor pressure of the substance.

Workflow and Data Relationships
The following diagram illustrates the logical workflow for the physicochemical characterization

of a chemical intermediate like 3-(Bromomethyl)benzonitrile, from initial synthesis to final

purity assessment.
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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